Cas no 339278-01-2 (4,5-Diphenyl-1-(2-propynyl)-1H-imidazol-2-yl 4-methylbenzyl sulfide)

• Product Name: 4,5-Diphenyl-1-(2-propynyl)-1H-imidazol-2-yl 4-methylbenzyl sulfide
• CAS No: 339278-01-2
• MF: C₂₆H₂₂N₂S
• MW: 394.531284809113
• CID: 5014476
• Update Time: 2023-08-25

4,5-Diphenyl-1-(2-propynyl)-1H-imidazol-2-yl 4-methylbenzyl sulfide Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-methylphenyl)methyl]sulfanyl}-4,5-diphenyl-1-(prop-2-yn-1-yl)-1H-imidazole
• Bionet1_001999
• Oprea1_372896
• HMS573P21
• 4,5-diphenyl-1-(2-propynyl)-1H-imidazol-2-yl 4-methylbenzyl sulfide
• 4,5-Diphenyl-1-(2-propynyl)-1H-imidazol-2-yl 4-methylbenzyl sulfide

• Inchi： 1S/C26H22N2S/c1-3-18-28-25(23-12-8-5-9-13-23)24(22-10-6-4-7-11-22)27-26(28)29-19-21-16-14-20(2)15-17-21/h1,4-17H,18-19H2,2H3
• InChI Key： SQLXFIDXPCRLCU-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C)=CC=1)C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1CC#C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 534
• XLogP3: 6.3
• Topological Polar Surface Area: 43.1